Cas no 1604738-31-9 ((3S)-3-Amino-3-(oxolan-3-yl)propanamide)

• Product Name: (3S)-3-Amino-3-(oxolan-3-yl)propanamide
• CAS No: 1604738-31-9
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 5743478
• PubChem ID: 104941184
• Update Time: 2025-11-02

(3S)-3-Amino-3-(oxolan-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-1287359
• 1604738-31-9
• (3S)-3-Amino-3-(oxolan-3-yl)propanamide

• Inchi： 1S/C7H14N2O2/c8-6(3-7(9)10)5-1-2-11-4-5/h5-6H,1-4,8H2,(H2,9,10)/t5?,6-/m0/s1
• InChI Key： APFKUILWHYNEMI-GDVGLLTNSA-N
• SMILES： O1CCC(C1)[C@H](CC(N)=O)N

Computed Properties

• Exact Mass: 158.105527694g/mol
• Monoisotopic Mass: 158.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 78.3Ų

Additional information on (3S)-3-Amino-3-(oxolan-3-yl)propanamide

Recent Advances in the Study of (3S)-3-Amino-3-(oxolan-3-yl)propanamide (CAS: 1604738-31-9)

In recent years, the compound (3S)-3-Amino-3-(oxolan-3-yl)propanamide (CAS: 1604738-31-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of (3S)-3-Amino-3-(oxolan-3-yl)propanamide has been a focal point of recent studies. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. A recent study published in the Journal of Medicinal Chemistry (2023) detailed an optimized asymmetric synthesis method that achieved a 95% enantiomeric excess, significantly enhancing the compound's pharmacological profile. This advancement is expected to facilitate further preclinical and clinical investigations.

In terms of biological activity, (3S)-3-Amino-3-(oxolan-3-yl)propanamide has demonstrated notable efficacy as a modulator of specific enzymatic pathways. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported its potent inhibitory effects on certain kinases involved in inflammatory responses. These findings suggest potential applications in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Moreover, the compound's low cytotoxicity profile makes it a promising candidate for further development.

Another area of interest is the compound's potential role in neurodegenerative diseases. Preliminary in vitro studies have shown that (3S)-3-Amino-3-(oxolan-3-yl)propanamide can cross the blood-brain barrier and exhibit neuroprotective effects. A recent preprint on bioRxiv (2024) highlighted its ability to reduce oxidative stress in neuronal cells, which could be beneficial for conditions like Alzheimer's and Parkinson's diseases. However, further in vivo studies are needed to validate these findings.

Despite these promising results, challenges remain in the development of (3S)-3-Amino-3-(oxolan-3-yl)propanamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Ongoing research is focused on structural modifications and formulation strategies to overcome these hurdles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials.

In conclusion, (3S)-3-Amino-3-(oxolan-3-yl)propanamide (CAS: 1604738-31-9) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural and functional properties offer multiple avenues for therapeutic development. Continued research and innovation will be essential to fully realize its potential and bring it closer to clinical application.